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Compound of Interest

Compound Name: Methyl red hydrochloride

Cat. No.: B1584316 Get Quote

An In-depth Technical Guide to Methyl Red
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Methyl Red hydrochloride is a versatile azo dye widely utilized in analytical chemistry,

microbiology, and other biological sciences for precise pH indication and metabolic pathway

determination. This guide provides a comprehensive overview of its properties, applications,

and detailed experimental protocols.

Core Properties and Identification
Methyl Red hydrochloride, the salt form of Methyl Red, is a dark red or violet crystalline

powder. It is synthesized from Methyl red through a reaction with hydrochloric acid.[1] Its

function as a pH indicator is attributed to the azo group (–N=N–) in its structure, which is

responsible for the distinct color change in response to varying hydrogen ion concentrations.[1]
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Identifier Value

CAS Number 63451-28-5[1]

Molecular Formula C₁₅H₁₆ClN₃O₂

Molecular Weight 305.76 g/mol [1]

Synonyms
4-Dimethylaminoazobenzene-2′-carboxylic acid

hydrochloride, Acid Red 2[1]

EC Number 264-190-9[1]

PubChem CID 113227

Physicochemical Data
The utility of Methyl Red hydrochloride in various laboratory settings is dictated by its specific

physicochemical properties.

Property Value

Appearance Dark red or violet crystalline powder[2]

Melting Point ~175 °C (with decomposition)[2]

pH Transition Range 4.4 (red) – 6.2 (yellow)[1][3]

pKa ~5.1[3]

Solubility Weakly soluble in water and ethanol.[1]

UV-Vis Absorption (λmax)
Acidic solution (pH < 4.4): ~520-550 nm; Basic

solution (pH > 6.2): ~425-460 nm[4][5]

Experimental Protocols
A standard indicator solution is essential for reproducible results in both titrimetric and

microbiological assays.

Methodology:
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Weigh 0.1 g of Methyl Red hydrochloride powder.

Dissolve the powder in 300 ml of 95% ethyl alcohol.

Add distilled water to bring the final volume to 500 ml.

Store the solution in a brown bottle at 4 to 8 °C. The solution is stable for up to one year.[6]

[7]

Methyl Red is an ideal indicator for titrations involving a strong acid and a weak base due to its

pH transition range.

Methodology:

Preparation: Fill a burette with the titrant (e.g., a standardized strong acid). Place a precise

volume of the analyte (the weak base) in an Erlenmeyer flask.

Indicator Addition: Add 2-3 drops of the prepared Methyl Red indicator solution to the analyte

in the flask. The solution will turn yellow.

Titration: Slowly add the titrant from the burette to the flask while continuously swirling to

ensure thorough mixing.

Endpoint Detection: The endpoint is reached when the solution exhibits a sharp color change

from yellow to red. An intermediate orange color indicates the proximity of the endpoint.[8]

Volume Recording: Record the volume of titrant used to reach the endpoint. This volume is

then used to calculate the concentration of the analyte.
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Workflow for Acid-Base Titration using Methyl Red

Preparation

Titration Process

Endpoint Determination

Prepare Analyte (Weak Base) in Flask

Add 2-3 Drops of Methyl Red Indicator

Slowly Add Titrant to Analyte

Solution is Yellow

Fill Burette with Titrant (Strong Acid)

Continuously Swirl the Flask

Observe for Color Change

Sharp Color Change (Yellow to Red)

Endpoint Reached

Record Final Volume of Titrant

Calculate Analyte Concentration
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Workflow for the Microbiological Methyl Red (MR) Test

Experimental Procedure

Result Interpretation

Inoculate MR-VP Broth with Pure Bacterial Culture

Incubate at 37°C for at least 48 hours

Transfer ~1ml of Broth to a New Tube

Add 5-6 Drops of Methyl Red Indicator

Observe Color

Positive Result (Red Color)
pH <= 4.4

Stable Red

Negative Result (Yellow Color)
pH >= 6.2

Yellow

Inconclusive (Orange Color)
Re-incubate and re-test

Orange
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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